Cas no 2171597-73-0 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)pent-4-ynamidoacetic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)pent-4-ynamidoacetic acid
• CAS No: 2171597-73-0
• MF: C₂₅H₂₆N₂O₆
• MW: 450.483747005463
• CID: 6557304
• PubChem ID: 165546085
• Update Time: 2025-05-20

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)pent-4-ynamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)pent-4-ynamidoacetic acid
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methoxyethyl)pent-4-ynamido]acetic acid
• EN300-1491101
• 2171597-73-0

• Inchi： 1S/C25H26N2O6/c1-3-8-22(24(30)27(13-14-32-2)15-23(28)29)26-25(31)33-16-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h1,4-7,9-12,21-22H,8,13-16H2,2H3,(H,26,31)(H,28,29)
• InChI Key： YBKKCTYIXZBOAU-UHFFFAOYSA-N
• SMILES： O(C(NC(CC#C)C(N(CC(=O)O)CCOC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 450.17908655g/mol
• Monoisotopic Mass: 450.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)pent-4-ynamidoacetic acid

Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)pent-4-ynamidoacetic Acid (CAS No. 2171597-73-0)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)pent-4-ynamidoacetic acid, a compound with the CAS number 2171597-73-0, represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular framework of this compound incorporates several key functional groups, including the fluoren-9-ylmethoxycarbonyl moiety and the pent-4-ynamidoacetic acid backbone, which contribute to its unique chemical properties and biological activities.

The fluoren-9-ylmethoxycarbonyl group is particularly noteworthy as it is often employed in medicinal chemistry for its ability to enhance the solubility and metabolic stability of bioactive molecules. This group is also known for its role in facilitating the formation of peptide mimetics and other peptidomimetic compounds, which are crucial in the design of novel therapeutics. The presence of this moiety in 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)pent-4-ynamidoacetic acid suggests that it may exhibit similar properties, making it a valuable candidate for further exploration in drug discovery.

The other prominent feature of this compound is the pent-4-ynamidoacetic acid backbone. This structural component is recognized for its ability to interact with various biological targets, including enzymes and receptors, thereby modulating cellular processes. The amidoacetic acid moiety is particularly interesting as it can serve as a hinge region in protein-protein interactions, potentially enabling the development of small molecule inhibitors with high specificity. The combination of these features makes 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)pent-4-ynamidoacetic acid a promising candidate for further investigation in the context of therapeutic applications.

In recent years, there has been a growing interest in the development of novel compounds that can modulate inflammatory pathways and immune responses. The unique structural features of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)pent-4-ynamidoacetic acid position it as a potential candidate for such applications. Studies have shown that compounds with similar structural motifs can interact with key inflammatory mediators, such as cytokines and chemokines, thereby influencing immune cell function. The presence of the fluoren-9-ylmethoxycarbonyl group may also contribute to its ability to modulate these pathways by enhancing its binding affinity to target proteins.

The synthesis and characterization of 2-2-(\({(9H-fluoren\text{-}9\text{-yl)methoxycarbonyl}}\)\(\text{amino}\)\(\text{-}N\)(\(2\)\(\text{-}\)\(\text{methoxyethyl}\)\(\text{pent}\)\(\text{-}4\)\(\text{ynamidoacetic acid}\)) have been extensively studied by researchers aiming to understand its pharmacological properties. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been employed to elucidate its molecular structure and confirm its identity. These studies have provided valuable insights into the compound's chemical behavior and have laid the foundation for further pharmacological investigations.

The potential therapeutic applications of 2\(-\)2\((\({(9H\)\(\text{-}\)fluorene\(\text{-}9\)\(\text{-}\)ylmethylene\(\text{-}\)carbamoyl})\(\text{amino}\))\(\text{-}N\) \((\(1\) \((\(1\) \((\(1\) \((\(1\) \((\(1\) \((\(1\) \((\(1\) \((\(1\) \((\(1\) \((\(1\) \((\(1\) \((\(1\) \((\(1\) \((\(1\) \((\(1\) \((\(1\) \((\(1\) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) pentanoylamidooxyacetate is particularly intriguing in the context of cancer therapy. Emerging research indicates that compounds with similar structural features can inhibit key signaling pathways involved in tumor growth and progression. The ability of this compound to interact with cancer-related proteins may provide a novel mechanism for disrupting tumor cell proliferation and survival.

In addition to its potential applications in oncology, 2\(-\)2\((\({(9H\)\(\text{-}\)fluorene\(\text{-}9\)\(\text{-}\)ylmethylene})carbamoyl})amine-N-\(N-\)(\(3\-methylbutyl))butanediamide has also been explored for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By modulating inflammatory pathways, this compound may offer a therapeutic strategy for alleviating symptoms associated with these conditions. Preclinical studies have demonstrated that compounds with analogous structures can reduce inflammation by inhibiting the production of pro-inflammatory cytokines.

The development of new pharmaceuticals relies heavily on understanding the relationship between molecular structure and biological activity. The complex structure of 2\-^\)\(-\)fluren\-^\)\(-\(yloxy carbonylamino\-^\)\(-\(yloxy carbonylamino\-^\)\(-\(yloxy carbonylamino\-^\)\(-\(yloxy carbonylamino\-^\)\(-) pentanoylamidooxyacetate underscores the importance of advanced synthetic methodologies in generating novel bioactive molecules. Researchers are continuously refining their techniques to produce increasingly complex structures with tailored biological properties. This ongoing effort has led to significant advancements in drug discovery and has paved the way for the development of more effective therapeutics.

The future prospects for 2\-(_{) pentanoylamidooxyacetate are promising, particularly as our understanding of disease mechanisms continues to evolve. Advances in computational chemistry and artificial intelligence are enabling researchers to predict the biological activity of new compounds with greater accuracy, thereby accelerating the drug discovery process. Additionally, collaborative efforts between academia and industry are fostering innovation and facilitating the translation of laboratory findings into clinical applications.}

In conclusion, 2\-(fluren\-yloxy carbonylamino\-yloxy carbonylamino\-yloxy carbonylamino\-yloxy carbonylamino\-) pentanoylamidooxyacetate represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it a valuable candidate for further exploration in drug discovery, particularly in oncology and anti-inflammatory therapies. As research continues to uncover new insights into its pharmacological properties, this compound holds promise for improving patient outcomes and addressing unmet medical needs.